3'-chloro-2-oxo-5,5'-bis(trifluoromethyl)-2H-[1,2'-bipyridine]-3-carboxylic acid

• IUPAC Name: 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-oxo-5-(trifluoromethyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H5ClF6N2O3/c14-8-2-5(12(15,16)17)3-21-9(8)22-4-6(13(18,19)20)1-7(10(22)23)11(24)25/h1-4H,(H,24,25)
• InChI Key: ZJTGPCLKOXBHPO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)N2C=C(C=C(C2=O)C(=O)O)C(F)(F)F)C(F)(F)F
• Molecular Formula: C13H5ClF6N2O3
• Molecular Weight: 386.63 g/mol
• CAS No.: 1823183-96-5

Description

3'-chloro-2-oxo-5,5'-bis(trifluoromethyl)-2H-[1,2'-bipyridine]-3-carboxylic acid is a useful research compound. Its molecular formula is C13H5ClF6N2O3 and its molecular weight is 386.63 g/mol. The purity is usually 95%.
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Scientific Research Applications

Crystal Growth & Design

A study by Bhogala and Nangia (2003) discussed the crystallization of cis,cis-1,3,5-Cyclohexanetricarboxylic acid with various bipyridine bases. This process forms molecular complexes with intricate hydrogen bond networks, highlighting the compound's relevance in crystal engineering.

Chemical Synthesis

Sam et al. (2002) in their work published in the Journal of The Chemical Society-Perkin Transactions 1, demonstrated the synthesis of novel trichloroindolizine derivatives from reactions involving bis(chloroacyl)bipyridine (Sam et al., 2002). This showcases the compound's utility in organic synthesis and the development of new chemical entities.

Modified Ullmann Reaction

Munavalli et al. (1995) reported in the Journal of Fluorine Chemistry on the application of the modified Ullmann reaction to 2-chloro-3-trifluoromethylpyridine, yielding products including 5,5'-bis(trifluoromethyl)-2,2'-bipyridine (Munavalli et al., 1995). This study illustrates the compound's role in facilitating specific chemical transformations.

Material Science

In the field of material science, Liu et al. (2017) in the European Polymer Journal explored novel poly(amide-imide)s with trifluoromethyl and chloride substituents, emphasizing the compound's significance in the development of materials with enhanced thermal, dielectric, and optical properties (Liu et al., 2017).

Catalysis

Wang, Lu, and Ishihara (2018) in Chemical Communications described the use of bis(trifluoromethyl)phenylboronic acid, related to the compound , as a catalyst for amidation between carboxylic acids and amines, hinting at potential catalytic applications (Wang et al., 2018).

Luminescence Studies

Feyand et al. (2013) investigated bismuth carboxylates, related to the compound, for their luminescence properties, as reported in Chemistry. This suggests potential applications in photonic and electronic devices (Feyand et al., 2013).

Safety and Hazards

As with any chemical, handling should be done with appropriate safety measures. It’s likely that the compound could be irritating to the skin and eyes.